Cas no 922177-49-9 (ethyl (2E)-3-ethylhept-2-enoate)
922177-49-9 structure
Product Name:ethyl (2E)-3-ethylhept-2-enoate
CAS No:922177-49-9
MF:C11H20O2
MW:184.275303840637
CID:741666
PubChem ID:92039218
Update Time:2025-04-19
ethyl (2E)-3-ethylhept-2-enoate Chemical and Physical Properties
Names and Identifiers
-
- 2-Heptenoic acid, 3-ethyl-, ethyl ester, (2E)-
- ethyl 3-ethylhept-2-enoate
- ethyl (2E)-3-ethylhept-2-enoate
- 922177-49-9
- DTXSID50840690
-
- Inchi: 1S/C11H20O2/c1-4-7-8-10(5-2)9-11(12)13-6-3/h9H,4-8H2,1-3H3
- InChI Key: SOBLALDYGBRGOE-UHFFFAOYSA-N
- SMILES: O(CC)C(C=C(CC)CCCC)=O
Computed Properties
- Exact Mass: 184.146329876g/mol
- Monoisotopic Mass: 184.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 7
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.9
- Topological Polar Surface Area: 26.3Ų
ethyl (2E)-3-ethylhept-2-enoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1460476-0.05g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 0.05g |
$612.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-0.1g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 0.1g |
$640.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-0.25g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 0.25g |
$670.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-0.5g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 0.5g |
$699.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-1.0g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 1g |
$728.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-2.5g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 2.5g |
$1428.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-5.0g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 5g |
$2110.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-10.0g |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 10g |
$3131.0 | 2023-06-06 | ||
| Enamine | EN300-1460476-50mg |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 50mg |
$612.0 | 2023-09-29 | ||
| Enamine | EN300-1460476-100mg |
ethyl (2E)-3-ethylhept-2-enoate |
922177-49-9 | 100mg |
$640.0 | 2023-09-29 |
ethyl (2E)-3-ethylhept-2-enoate Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
922177-49-9 (ethyl (2E)-3-ethylhept-2-enoate) Related Products
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- 1903-23-7(ethyl 2-cycloheptylideneacetate)
- 16409-44-2(2,6-Octadien-1-ol,3,7-dimethyl-, 1-acetate)
- 7367-82-0(trans-2-Octenoic acid ethyl ester)
- 1552-92-7(2-Cyclohexylidene-acetic Acid Ethyl Ester)
- 141-12-8(Neryl acetate)
- 10485-70-8(2,6,10-Dodecatrienoicacid, 3,7,11-trimethyl-, methyl ester)
- 1903-22-6(Ethyl 2-cyclopentylideneacetate)
- 27741-65-7(Ethyl 2-cyclobutylideneacetate)
- 15677-00-6(Ethyl-3-methyl-2-hexenoate)
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